Cas no 1594713-39-9 (1-(4-bromo-3,5-dimethylphenyl)prop-2-en-1-one)
1-(4-bromo-3,5-dimethylphenyl)prop-2-en-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-bromo-3,5-dimethylphenyl)prop-2-en-1-one
- 1594713-39-9
- EN300-1912704
-
- Inchi: 1S/C11H11BrO/c1-4-10(13)9-5-7(2)11(12)8(3)6-9/h4-6H,1H2,2-3H3
- InChI Key: IQMLQYMDYFHWDT-UHFFFAOYSA-N
- SMILES: BrC1C(C)=CC(C(C=C)=O)=CC=1C
Computed Properties
- Exact Mass: 237.99933g/mol
- Monoisotopic Mass: 237.99933g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 17.1Ų
1-(4-bromo-3,5-dimethylphenyl)prop-2-en-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1912704-0.05g |
1-(4-bromo-3,5-dimethylphenyl)prop-2-en-1-one |
1594713-39-9 | 0.05g |
$707.0 | 2023-09-17 | ||
| Enamine | EN300-1912704-0.1g |
1-(4-bromo-3,5-dimethylphenyl)prop-2-en-1-one |
1594713-39-9 | 0.1g |
$741.0 | 2023-09-17 | ||
| Enamine | EN300-1912704-0.25g |
1-(4-bromo-3,5-dimethylphenyl)prop-2-en-1-one |
1594713-39-9 | 0.25g |
$774.0 | 2023-09-17 | ||
| Enamine | EN300-1912704-0.5g |
1-(4-bromo-3,5-dimethylphenyl)prop-2-en-1-one |
1594713-39-9 | 0.5g |
$809.0 | 2023-09-17 | ||
| Enamine | EN300-1912704-1.0g |
1-(4-bromo-3,5-dimethylphenyl)prop-2-en-1-one |
1594713-39-9 | 1g |
$1100.0 | 2023-05-31 | ||
| Enamine | EN300-1912704-2.5g |
1-(4-bromo-3,5-dimethylphenyl)prop-2-en-1-one |
1594713-39-9 | 2.5g |
$1650.0 | 2023-09-17 | ||
| Enamine | EN300-1912704-5.0g |
1-(4-bromo-3,5-dimethylphenyl)prop-2-en-1-one |
1594713-39-9 | 5g |
$3189.0 | 2023-05-31 | ||
| Enamine | EN300-1912704-10.0g |
1-(4-bromo-3,5-dimethylphenyl)prop-2-en-1-one |
1594713-39-9 | 10g |
$4729.0 | 2023-05-31 | ||
| Enamine | EN300-1912704-1g |
1-(4-bromo-3,5-dimethylphenyl)prop-2-en-1-one |
1594713-39-9 | 1g |
$842.0 | 2023-09-17 | ||
| Enamine | EN300-1912704-5g |
1-(4-bromo-3,5-dimethylphenyl)prop-2-en-1-one |
1594713-39-9 | 5g |
$2443.0 | 2023-09-17 |
1-(4-bromo-3,5-dimethylphenyl)prop-2-en-1-one Related Literature
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 1-(4-bromo-3,5-dimethylphenyl)prop-2-en-1-one
Introduction to 1-(4-bromo-3,5-dimethylphenyl)prop-2-en-1-one (CAS No. 1594713-39-9)
1-(4-bromo-3,5-dimethylphenyl)prop-2-en-1-one, also known by its CAS number 1594713-39-9, is a versatile organic compound with significant applications in various fields of chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a brominated and dimethylated aromatic ring conjugated with an α,β-unsaturated ketone moiety. The combination of these functional groups endows the compound with a range of chemical properties and reactivity profiles that make it a valuable intermediate in synthetic chemistry and drug discovery.
The molecular formula of 1-(4-bromo-3,5-dimethylphenyl)prop-2-en-1-one is C10H10BrO, and its molecular weight is approximately 228.08 g/mol. The compound's structure can be represented as:

The synthesis of 1-(4-bromo-3,5-dimethylphenyl)prop-2-en-1-one typically involves the condensation of 4-bromo-3,5-dimethylbenzaldehyde with acetone in the presence of a base such as potassium hydroxide or sodium hydroxide. This reaction proceeds via a Claisen-Schmidt condensation mechanism, leading to the formation of the α,β-unsaturated ketone product. The resulting compound is often purified by recrystallization or column chromatography to ensure high purity for subsequent applications.
In the realm of pharmaceutical research, 1-(4-bromo-3,5-dimethylphenyl)prop-2-en-1-one has garnered attention due to its potential as a lead compound for the development of novel therapeutic agents. Recent studies have explored its biological activities, including anti-inflammatory and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibition of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases.
Beyond its direct biological activities, 1-(4-bromo-3,5-dimethylphenyl)prop-2-en-1-one serves as an important building block in the synthesis of more complex molecules. Its reactivity with various nucleophiles and electrophiles makes it a valuable intermediate in multistep synthetic routes. For example, it can undergo Michael addition reactions with thiols or amines to form thioethers or enamines, respectively. These derivatives can then be further modified to introduce additional functional groups or enhance their biological activity.
The physical properties of 1-(4-bromo-3,5-dimethylphenyl)prop-2-en-1-one are also noteworthy. It is a solid at room temperature with a melting point ranging from 70 to 72°C. The compound is moderately soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. These solubility characteristics are important considerations for its use in both laboratory-scale experiments and industrial processes.
In terms of safety and handling, while 1-(4-bromo-3,5-dimethylphenyl)prop-2-en-1-one is not classified as a hazardous material under current regulations, it is advisable to handle it with standard laboratory precautions. This includes wearing appropriate personal protective equipment (PPE), such as gloves and safety goggles, and working in a well-ventilated area to minimize exposure risks.
The environmental impact of 1-(4-bromo-3,5-dimethylphenyl)prop-2-en-1-one has also been studied to ensure its safe use in various applications. Research indicates that it has low toxicity to aquatic organisms and does not persist in the environment for extended periods. However, best practices for waste disposal should be followed to prevent any potential environmental contamination.
In conclusion, 1-(4-bromo-3,5-dimethylphenyl)prop-2-en-1-one (CAS No. 1594713-39-9) is a multifaceted compound with significant potential in both synthetic chemistry and pharmaceutical research. Its unique structural features and chemical properties make it an attractive candidate for further exploration and development into novel therapeutic agents and advanced materials. As research continues to uncover new applications and derivatives of this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.
1594713-39-9 (1-(4-bromo-3,5-dimethylphenyl)prop-2-en-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)